![molecular formula C16H21F2N3O2 B5298198 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide](/img/structure/B5298198.png)
2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide, also known as DF-MP-AEA, is a compound that has been extensively studied for its potential therapeutic properties. This compound belongs to the class of fatty acid amide hydrolase (FAAH) inhibitors, which are known to increase the levels of endocannabinoids in the brain. Endocannabinoids are natural compounds that are produced by the body and have been shown to have a wide range of physiological effects, including pain relief, anti-inflammatory effects, and regulation of appetite.
Mechanism of Action
2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide works by inhibiting the enzyme FAAH, which is responsible for breaking down endocannabinoids in the brain. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the brain, which can lead to a wide range of physiological effects, including pain relief, anti-inflammatory effects, and regulation of appetite.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. Studies have shown that this compound can increase the levels of endocannabinoids in the brain, which can lead to pain relief, anti-inflammatory effects, and regulation of appetite. This compound has also been shown to have anti-anxiety effects, which can further contribute to its potential therapeutic properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide for lab experiments is its specificity for FAAH inhibition. This compound has been shown to be highly selective for FAAH, which can help to minimize off-target effects. However, one of the limitations of this compound is its relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide. One area of research is its potential use as a pain reliever. Further studies are needed to determine the optimal dosage and duration of treatment for pain relief. Another area of research is its potential use as an anti-inflammatory agent. Studies are needed to determine the mechanisms underlying its anti-inflammatory effects and to determine the optimal dosage and duration of treatment. Additionally, further studies are needed to determine the potential side effects of this compound and to develop strategies to minimize these side effects. Finally, studies are needed to determine the potential therapeutic applications of this compound in other areas, such as anxiety and depression.
Synthesis Methods
The synthesis of 2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide involves the reaction of 3,4-difluorobenzylamine with N-propylacetyl chloride, followed by the addition of 3-oxo-2-piperazinecarboxylic acid. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
2-[1-(3,4-difluorobenzyl)-3-oxo-2-piperazinyl]-N-propylacetamide has been extensively studied for its potential therapeutic properties. One of the main areas of research has been its potential use as a pain reliever. Studies have shown that this compound can increase the levels of endocannabinoids in the brain, which can lead to pain relief. This compound has also been shown to have anti-inflammatory effects, which can further contribute to its pain-relieving properties.
properties
IUPAC Name |
2-[1-[(3,4-difluorophenyl)methyl]-3-oxopiperazin-2-yl]-N-propylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21F2N3O2/c1-2-5-19-15(22)9-14-16(23)20-6-7-21(14)10-11-3-4-12(17)13(18)8-11/h3-4,8,14H,2,5-7,9-10H2,1H3,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCFFBHNXUBIHSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CC1C(=O)NCCN1CC2=CC(=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.